1-Bromo-3-fluoro-5-(pentyloxy)benzene
Overview
Description
1-Bromo-3-fluoro-5-(pentyloxy)benzene is a chemical compound with the molecular formula C₁₁H₁₄BrFO . It belongs to the class of fluorinated organic compounds and is derived from benzene. This compound features a bromine atom bonded to the benzene ring at the 1-position , a fluorine atom at the 3-position , and a pentyloxy group (C₅H₁₁O) at the 5-position . It exists as a colorless liquid with low acute toxicity .
Physical And Chemical Properties Analysis
Scientific Research Applications
- Field: Physical Chemistry
- Application: Bromofluorobenzenes are used in studies of photodissociation dynamics . This involves using a velocity imaging technique combined with resonance-enhanced multiphoton ionization (REMPI) to detect the Br fragment in photodissociation of bromofluorobenzenes .
- Method: The technique involves using a laser to excite the molecules and then analyzing the resulting fragments .
- Results: The studies found that the Br fragments are generated via two dissociation channels for all the molecules .
- Field: Organic Synthesis
- Application: Bromofluorobenzenes are used as initiation materials in the preparation of sensitizing agents for visible and infrared emission lanthanide series .
- Method: The process involves carrying out a Grignard reaction with elemental magnesium to prepare a bromofluorobenzene magnesium grignard reagent solution. This is then reacted with phosphorus trichloride under low temperature to prepare double (penta-bromophenyl) phosphonium chlorides .
- Results: The method produces high-purity double (penta-bromophenyl) phosphonium chlorides, which are then used to carry out aminating reactions with hexamethyl silicon amine alkane .
Photodissociation Dynamics
Preparation of Sensitizing Agents
- Field: Physical Chemistry
- Application: Bromofluorobenzenes are used in studies of photochemistry . This involves investigating how and to what extent light substituents, position on the benzene ring and number, would influence the dissociation mechanism of bromobenzene .
- Method: The technique involves using femtosecond laser spectroscopy and high level ab initio CASSCF/CASPT2 quantum chemical calculations .
- Results: The studies found that the actual position of a fluorine atom affects the dissociation rate to a less extent than the number of fluorine atoms .
- Field: Organic Synthesis
- Application: Bromofluorobenzenes are used in the production of fluoroalkoxybenzenes . These are extremely useful substances as intermediates for drugs, agricultural chemicals and other industrial chemicals .
- Method: The process involves reacting bromofluorobenzene with an aliphatic or aromatic metal alkoxide in the presence of a catalyst of copper and/or cobalt compounds in an aliphatic or aromatic alcohol solvent .
- Results: The method produces fluoroalkoxybenzenes with both reduced metal alkoxide amount and catalyst amount while maintaining high yield .
Photochemistry of Bromofluorobenzenes
Production of Fluoroalkoxybenzenes
properties
IUPAC Name |
1-bromo-3-fluoro-5-pentoxybenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrFO/c1-2-3-4-5-14-11-7-9(12)6-10(13)8-11/h6-8H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDNNOSINXLPCRK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCOC1=CC(=CC(=C1)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrFO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-3-fluoro-5-(pentyloxy)benzene |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.